![molecular formula C13H19Cl4NO B5154715 N-(tert-butyl)-3-(2,4,6-trichlorophenoxy)-1-propanamine hydrochloride](/img/structure/B5154715.png)
N-(tert-butyl)-3-(2,4,6-trichlorophenoxy)-1-propanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(tert-butyl)-3-(2,4,6-trichlorophenoxy)-1-propanamine hydrochloride, also known as Propanamine hydrochloride, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(tert-butyl)-3-(2,4,6-trichlorophenoxy)-1-propanamine hydrochloride hydrochloride is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. This inhibition can lead to the suppression of cell growth and proliferation, making it a potential treatment for cancer and other diseases.
Biochemical and Physiological Effects
This compound hydrochloride has been shown to have various biochemical and physiological effects in vitro and in vivo. In vitro studies have demonstrated its ability to inhibit cell growth and proliferation, induce apoptosis, and modulate gene expression. In vivo studies have shown that it can reduce tumor growth and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(tert-butyl)-3-(2,4,6-trichlorophenoxy)-1-propanamine hydrochloride hydrochloride in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one limitation is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for the study of N-(tert-butyl)-3-(2,4,6-trichlorophenoxy)-1-propanamine hydrochloride hydrochloride. One area of research is the development of more efficient synthesis methods that can produce larger quantities of the compound. Another area is the investigation of its potential use in combination with other drugs or therapies to enhance its effectiveness. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in various fields.
Conclusion
In conclusion, this compound hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. The continued study of this compound hydrochloride has the potential to lead to significant advancements in various fields and improve human health and the environment.
Synthesis Methods
The synthesis of N-(tert-butyl)-3-(2,4,6-trichlorophenoxy)-1-propanamine hydrochloride hydrochloride involves the reaction between 2,4,6-trichlorophenol and tert-butylamine in the presence of a suitable solvent and a catalyst. The reaction is typically carried out under controlled conditions of temperature and pressure to ensure the desired product's formation and purity.
Scientific Research Applications
N-(tert-butyl)-3-(2,4,6-trichlorophenoxy)-1-propanamine hydrochloride hydrochloride has been extensively studied for its potential applications in various fields, including agriculture, medicine, and environmental science. In agriculture, this compound hydrochloride has been shown to be effective in controlling the growth of weeds and other unwanted plants. In medicine, it has been investigated as a potential treatment for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In environmental science, it has been studied for its potential use in the remediation of contaminated soils and water.
properties
IUPAC Name |
2-methyl-N-[3-(2,4,6-trichlorophenoxy)propyl]propan-2-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18Cl3NO.ClH/c1-13(2,3)17-5-4-6-18-12-10(15)7-9(14)8-11(12)16;/h7-8,17H,4-6H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BEJTYVRWOCLUSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NCCCOC1=C(C=C(C=C1Cl)Cl)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19Cl4NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.